Cas no 16937-01-2 (N-(4-Bromophenyl)-4-nitrobenzenesulfonamide)

N-(4-Bromophenyl)-4-nitrobenzenesulfonamide Properties

Names and Identifiers

• Benzenesulfonamide, N-(4-bromophenyl)-4-nitro-
• N-(4-bromophenyl)-4-nitrobenzenesulfonamide
• DTXSID80360033
• 16937-01-2
• AKOS001298603
• LS-07152
• SR-01000202207
• W18766
• ALBB-023028
• MFCD00426422
• CBDivE_002293
• SB82796
• SR-01000202207-1
• Cambridge id 5265924
• N-(4-bromophenyl)-4-nitrobenzene-1-sulfonamide
• Z45620031
• +Expand

• MDL： MFCD00426422
• InChIKey： WBTZBJZKJMXSIE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9BrN2O4S/c13-9-1-3-10(4-2-9)14-20(18,19)12-7-5-11(6-8-12)15(16)17/h1-8,14H
• SMILES： C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 355.94667
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 355.94664g/mol
• Heavy Atom Count: 20
• Complexity: 429
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31